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Compound of Interest

Compound Name: Z-GIn-OH

Cat. No.: B554785

Essential Safety and Handling Guide for Z-GIn-
OH

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Z-GIn-OH (N-Cbz-L-glutamine). Adherence to
these procedures is essential for ensuring personal safety and maintaining a secure laboratory
environment.

Hazard Identification and Immediate Precautions

Z-GIn-OH is a white, odorless powder used in peptide synthesis.[1][2][3] While it is not
classified as a hazardous substance or mixture, it is a combustible solid, and appropriate
handling is necessary to avoid potential risks.[1][4] Key hazards include:

Skin Contact: May cause an allergic skin reaction.[5]

Eye Contact: Direct contact may cause irritation.

Inhalation: Inhaling dust can lead to respiratory irritation.[5]

Combustibility: As a combustible solid, it can burn if ignited.[1]

In case of exposure, consult a physician and provide them with the Safety Data Sheet (SDS).

[5]
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Eye Contact: Flush eyes with water as a precaution.[5]

Inhalation: Move the individual to fresh air.

Ingestion: Rinse the mouth with water.

Skin Contact: Wash the affected area with soap and plenty of water.[5]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to minimize exposure. The following equipment

should be worn when handling Z-GIn-OH:

PPE Category

Specification

Rationale

Eye Protection

Safety glasses with side-
shields conforming to EN166
or NIOSH-approved
eyeshields.

Protects eyes from dust
particles and accidental
splashes.[1][5]

Hand Protection

Chemically resistant gloves
(e.g., nitrile). Gloves must be

inspected before use.

Prevents skin contact and

potential allergic reactions.[1]

[5]

Respiratory Protection

A NIOSH-approved N95

respirator should be used

where dust formation is likely.

Minimizes the inhalation of

airborne powder.[1]

Body Protection

A standard laboratory coat.

Protects skin and personal

clothing from contamination.

Operational and Disposal Plan

A systematic approach to handling and disposal ensures safety at every stage of the workflow.

Step 1: Receiving and Storage

» Upon receipt, inspect the container for any damage.
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» Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]
e The designated storage class for this combustible solid is 11.[1]
Step 2: Handling and Use

e Handle Z-GIn-OH in a well-ventilated area, preferably within an appropriate exhaust
ventilation system (e.g., a chemical fume hood), to prevent the formation of dust and
aerosols.[5]

» Avoid direct contact with skin and eyes and prevent inhalation of the powder.[5]
e Wash hands thoroughly after handling.

Step 3: Spill Management

In the event of a spill, evacuate non-essential personnel from the area.[5]

Wearing the prescribed PPE, carefully sweep or scoop up the spilled solid.[5]

Avoid creating dust clouds during cleanup.[5]

Place the collected material into a suitable, closed container for disposal.[5]
Step 4: Waste Disposal

» Dispose of Z-GIn-OH and any contaminated materials (e.g., gloves, weighing paper) in a
designated, sealed container.

» All waste must be disposed of through an approved waste disposal plant, following all
applicable local, state, and federal regulations.[5]

e Do not allow the product to enter drains or waterways.[5]

Quantitative Data Summary

The following table summarizes key quantitative information for Z-GIn-OH:
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Property Value
CAS Number 2650-64-8
Molecular Formula C13H16N205

Molecular Weight 280.28 g/mol [6]
Appearance White powder or crystals[2]
Melting Point 134-138 °CJ[1]

Solubility Soluble in water[2]

pH 4 -6[2]

Handling and Disposal Workflow

The following diagram illustrates the procedural flow for safely managing Z-GIn-OH from

receipt to disposal.
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Caption: Workflow for safe handling and disposal of Z-GIn-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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